Cas no 502657-07-0 (1H-1,2,4-Triazole, 1-(4-propoxyphenyl)-)
502657-07-0 structure
Product Name:1H-1,2,4-Triazole, 1-(4-propoxyphenyl)-
CAS No:502657-07-0
MF:C11H13N3O
MW:203.240422010422
CID:1564040
Update Time:2024-08-24
1H-1,2,4-Triazole, 1-(4-propoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole, 1-(4-propoxyphenyl)-
-
- Inchi: 1S/C11H13N3O/c1-2-7-15-11-5-3-10(4-6-11)14-9-12-8-13-14/h3-6,8-9H,2,7H2,1H3
- InChI Key: JJSVTWGUZQQBEQ-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(OCCC)C=C2)C=NC=N1
Computed Properties
- Exact Mass: 203.10599
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 353.8±44.0 °C(Predicted)
- PSA: 39.94
- pka: 2.67±0.10(Predicted)
1H-1,2,4-Triazole, 1-(4-propoxyphenyl)- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
502657-07-0 (1H-1,2,4-Triazole, 1-(4-propoxyphenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent